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Compound of Interest

Compound Name: N-0920

Cat. No.: B15581216 Get Quote

Disclaimer: As of December 2025, a specific Safety Data Sheet (SDS) with official disposal

procedures for the research chemical N-0920, a potent TMPRSS2 inhibitor, is not publicly

available. The following guidance is based on established best practices for the disposal of

potent, research-grade chemical compounds. It is imperative to obtain the manufacturer- or

supplier-specific SDS for N-0920, as this document will contain detailed and mandatory safety

and disposal information.

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals on the proper handling and disposal of the research

chemical N-0920. The procedural, step-by-step guidance is designed to answer specific

operational questions and ensure safety and compliance.

Immediate Steps for Safe Disposal
The most critical first step in the disposal process for any chemical is to consult its Safety Data

Sheet (SDS). In the absence of an SDS for N-0920, the following workflow should be initiated

immediately.
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Immediate Action Workflow for N-0920 Disposal

Start: Need to dispose of N-0920

Do you have the Safety Data Sheet (SDS) from the manufacturer?

Immediately contact the manufacturer or supplier to request the SDS.

No

Follow the specific disposal instructions in Section 13 of the SDS.

Yes

While awaiting the SDS, treat N-0920 as a potent/hazardous compound and follow general laboratory chemical disposal procedures.

End: Compliant Disposal

Click to download full resolution via product page

Caption: Workflow for initiating the safe disposal of N-0920.

General Disposal Procedures for Potent Research
Chemicals
Until the SDS for N-0920 is obtained, it should be handled as a potentially hazardous and

potent compound. The following procedures are based on guidelines from the Occupational
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Safety and Health Administration (OSHA) and the Environmental Protection Agency (EPA) for

laboratory chemical waste.

Step 1: Waste Identification and Characterization

Treat all waste chemicals, including solids, liquids, and contaminated labware, as hazardous

unless confirmed otherwise by a knowledgeable professional.[1] A hazardous waste is a solid,

liquid, or gaseous material that displays either a "Hazardous Characteristic" (ignitability,

corrosivity, reactivity, toxicity) or is specifically "listed" by the EPA as a hazardous waste.[2]

Step 2: Segregation of Waste

Proper segregation is crucial to prevent dangerous chemical reactions.[3][4] Store different

types of chemical waste in separate, designated containers.[5]

Waste Stream Description Examples

Solid Chemical Waste
Non-sharp, chemically

contaminated items.

Contaminated gloves, bench

paper, empty vials (triple-

rinsed), weigh boats.

Liquid Chemical Waste
Solutions containing N-0920

and other chemicals.

Unused solutions, reaction

mixtures, solvent rinses.

Sharps Waste
Chemically contaminated items

that can puncture or cut.

Needles, syringes, scalpels,

contaminated broken glass.

Step 3: Proper Waste Containment

Use appropriate containers for chemical waste storage.[2]

Container Compatibility: Containers must be made of a material that is compatible with the

stored waste (e.g., do not store acids in metal containers).[4] Plastic is often preferred.[2]

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical names of the contents (no abbreviations), the associated hazards (e.g.,

flammable, toxic), and the date the container became full.[4][6][7]
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Closure: Waste containers must be kept securely closed except when adding waste.[4][8]

Fill Level: Do not overfill containers. Leave at least one inch of headspace to allow for

expansion.[4]

Step 4: Storage in a Satellite Accumulation Area (SAA)

Hazardous waste must be stored in a designated Satellite Accumulation Area (SAA) at or near

the point of generation.[2][4][9]

The SAA must be under the control of the laboratory personnel.

Laboratories can have multiple SAAs, but waste should not be moved between them.[9]

The area should be inspected weekly for any leaks or container deterioration.[4]

The following table summarizes the EPA's hazardous waste generator categories and

accumulation limits, which determine how long waste can be stored on-site.

Generator Category Monthly Generation Rate
On-site Accumulation
Limit

Very Small Quantity Generator

(VSQG)

≤ 100 kg (220 lbs) of non-acute

hazardous waste
≤ 1,000 kg (2,200 lbs)

Small Quantity Generator

(SQG)

> 100 kg (220 lbs) and < 1,000

kg (2,200 lbs)

≤ 6,000 kg (13,200 lbs) for up

to 180 days

Large Quantity Generator

(LQG)

≥ 1,000 kg (2,200 lbs) of non-

acute hazardous waste

No quantity limit, but for no

more than 90 days

Step 5: Arranging for Professional Disposal

Hazardous chemical waste must be disposed of through your institution's Environmental Health

and Safety (EHS) office or a licensed hazardous waste disposal contractor.[3][5]

Never dispose of hazardous chemicals down the drain, by evaporation, or in the regular

trash.[2][8][10]
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Contact your EHS office to schedule a waste pickup.

Ensure all paperwork and manifests are completed accurately as per institutional and

regulatory requirements.

Experimental Protocols: Decontamination and Spill
Cleanup
Decontamination of Labware and Surfaces:

Preparation: Wear appropriate Personal Protective Equipment (PPE), including a lab coat,

safety goggles, and chemical-resistant gloves.

Initial Rinse: For glassware, perform an initial rinse with a suitable solvent (as determined by

the properties of N-0920, likely a polar organic solvent) to remove the bulk of the compound.

Collect this rinse as hazardous liquid waste.

Triple Rinse: Thoroughly rinse the item three times with the chosen solvent.[1] The first rinse

must be collected as hazardous waste. Subsequent rinses may also need to be collected,

depending on the potency of the compound and local regulations.[8]

Final Wash: Wash with soap and water.

Surface Decontamination: For work surfaces, wipe down with a solvent known to dissolve N-
0920, followed by a standard laboratory disinfectant or cleaning agent. All cleaning materials

(wipes, paper towels) must be disposed of as solid hazardous waste.

Chemical Spill Cleanup:

Alert Personnel: Immediately alert others in the area.

Evacuate: If the spill is large or highly volatile, evacuate the immediate area.

Consult SDS: Refer to the spill cleanup procedures in the (forthcoming) SDS for N-0920.

General Procedure (for small spills):
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Wear appropriate PPE.

Contain the spill using an absorbent material (e.g., chemical spill pads, vermiculite).

Work from the outside of the spill inward to prevent spreading.

Place all contaminated absorbent materials into a sealed, labeled hazardous waste

container.

Decontaminate the spill area as described above.

Mandatory Visualization: General Disposal Workflow
The following diagram illustrates the general workflow for segregating and disposing of

laboratory chemical waste.
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General Laboratory Chemical Waste Disposal Workflow

Waste Generation Point
(e.g., Experiment with N-0920)

Characterize Waste
(Solid, Liquid, Sharp)

Solid Waste Container
(Labeled 'Hazardous Waste')

Solid

Liquid Waste Container
(Labeled 'Hazardous Waste')

Liquid

Sharps Container
(Labeled 'Hazardous Waste')

Sharp

Store in Satellite Accumulation Area (SAA)

Schedule Pickup with
Environmental Health & Safety (EHS)

Professional Disposal by
Licensed Contractor

End: Compliant Disposal

Click to download full resolution via product page

Caption: General workflow for laboratory chemical waste segregation and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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